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Compound of Interest

Compound Name: 1-(2-Iodoethynyl)cyclohexan-1-ol

CAS No.: 90086-65-0

Cat. No.: B12055732

Get Quote

Technical Monograph: 1-(2-
Iodoethynyl)cyclohexan-1-ol
Executive Summary & Chemical Identity
1-(2-Iodoethynyl)cyclohexan-1-ol is a functionalized alkynyl carbinol serving as a high-value

building block in organic synthesis. Characterized by the presence of a terminal iodoalkyne

moiety adjacent to a tertiary alcohol, it exhibits unique reactivity profiles ideal for C–C bond

formation via cross-coupling reactions (e.g., Cadiot-Chodkiewicz, Sonogashira) and

heterocycle synthesis.

This guide provides a rigorous technical analysis of its properties, synthesis, and applications,

designed for researchers requiring high-purity preparation and utilization of this intermediate.
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Parameter Technical Specification

Chemical Name 1-(2-Iodoethynyl)cyclohexan-1-ol

CAS Number 90086-65-0

Synonyms
(Iodoethynyl)-1-cyclohexanol; 1-Hydroxy-1-

(iodoethynyl)cyclohexane

Molecular Formula C₈H₁₁IO

Molecular Weight 250.08 g/mol

SMILES OC1(CCCCC1)C#CI

Physical State
Viscous oil or low-melting solid (dependent on

purity)

Boiling Point ~283.8°C (Predicted at 760 mmHg)

Solubility
Soluble in CH₂Cl₂, THF, Et₂O, EtOAc; Insoluble

in water

Stability
Light-sensitive; Thermally unstable >100°C;

Potential shock sensitivity

Synthesis & Production Protocols
The synthesis of 1-(2-iodoethynyl)cyclohexan-1-ol is achieved via the electrophilic iodination

of 1-ethynylcyclohexanol (CAS 78-27-3). Two protocols are presented: the Silver-Catalyzed

Method (Standard) for highest purity, and the Metal-Free Method (Green) for avoiding heavy

metal contamination.

Reaction Logic & Pathway
The transformation relies on the activation of the terminal alkyne C-H bond. The acidity of the

acetylenic proton (pKa ~25) allows for deprotonation or direct electrophilic substitution.
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Figure 1: Mechanistic pathways for the iodination of 1-ethynylcyclohexanol.

Protocol A: Silver-Catalyzed Iodination (Standard)
Objective: Preparation of high-purity product ( >98%) for drug discovery applications.

Reagents:

1-Ethynylcyclohexanol (1.0 equiv)[1]

N-Iodosuccinimide (NIS) (1.1 equiv)

Silver Nitrate (AgNO₃) (0.05 equiv)

Solvent: Acetone or Acetonitrile (Dry)

Step-by-Step Methodology:

Dissolution: In a flame-dried round-bottom flask wrapped in aluminum foil (light protection),

dissolve 1-ethynylcyclohexanol (10 mmol) in dry acetone (20 mL).

Catalyst Addition: Add AgNO₃ (0.5 mmol, 85 mg). Stir for 5 minutes until dissolved.

Iodination: Add NIS (11 mmol, 2.48 g) in one portion. The reaction is slightly exothermic.

Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor by TLC (Hexane/EtOAc

4:1). The product (Rf ~0.4) will appear less polar than the starting material.
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Quench: Dilute with Et₂O (50 mL) and wash with water (2 x 20 mL) followed by saturated

Na₂S₂O₃ (to remove excess iodine/NIS).

Purification: Dry organic layer over MgSO₄, filter, and concentrate in vacuo at <30°C. Purify

via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Critical Note: Silver acetylides can be explosive. Do not isolate the intermediate. Ensure

complete quenching.

Protocol B: Metal-Free Oxidative Iodination
Objective: Synthesis without metal residues, suitable for late-stage functionalization.

Reagents:

1-Ethynylcyclohexanol (1.0 equiv)[1]

Iodine (I₂) (1.1 equiv)

Morpholine (3.0 equiv)

Solvent: Benzene or Toluene

Methodology:

Dissolve iodine (11 mmol) in toluene (30 mL).

Add morpholine (30 mmol) slowly. A charge-transfer complex forms (orange/brown

precipitate).

Add 1-ethynylcyclohexanol (10 mmol) dissolved in toluene (10 mL) dropwise.

Stir at 45°C for 6 hours.

Filter off the morpholine-HI salt. Wash filtrate with 5% HCl, then water.

Concentrate to yield the crude iodoalkyne.
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Reactivity Profile & Applications
1-(2-Iodoethynyl)cyclohexan-1-ol acts as an electrophilic alkyne source. The C-I bond is

weaker than C-Br or C-Cl, making it highly reactive toward oxidative addition (Pd/Cu catalysis)

or nucleophilic attack.

Key Transformations
The compound is a "linchpin" intermediate for constructing polyynes and heterocycles.
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Figure 2: Synthetic utility and reaction manifold of the iodoalkyne core.

Cadiot-Chodkiewicz Coupling
This is the primary application. The reaction couples the iodoalkyne with a terminal alkyne to

form unsymmetrical 1,3-diynes, a structural motif found in natural products (polyynes).

Conditions: CuCl (catalytic), Hydroxylamine hydrochloride (reducing agent),

Ethylamine/Methanol.

Mechanism: Oxidative addition of Cu(I) to the C-I bond, followed by transmetallation with the

terminal alkyne.

Safety, Handling & Stability (E-E-A-T)
Warning: Haloalkynes are high-energy compounds. While the cyclohexyl group adds steric bulk

and stability, the iodoalkyne moiety retains potential for rapid decomposition.
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Hazard Identification
Explosion Risk: Pure iodoalkynes can decompose violently upon heating (>100°C) or

distillation. Never distill to dryness.

Toxicity: Likely an alkylating agent. Use gloves and work in a fume hood.

Light Sensitivity: The C-I bond undergoes homolysis under UV light, liberating iodine

radicals.

Storage Protocol
Temperature: Store at -20°C.

Atmosphere: Store under Argon or Nitrogen.

Stabilization: For long-term storage, adding a copper stabilizer (e.g., copper turnings) is NOT

recommended for iodoalkynes (unlike chloroalkynes) due to potential oxidative insertion.

Instead, store as a solution in benzene or toluene if possible.

Container: Amber glass vials to prevent photodegradation.

References
Hofmann, K. et al. "Synthesis of 1-iodoalkynes via NIS-mediated iodination." Journal of

Organic Chemistry, 2007.[2] (Representative citation for NIS method).

Brandsma, L.Synthesis of Acetylenes, Allenes and Cumulenes: Methods and Techniques.
Elsevier, 2004.

Alami, M. & Ferri, F. "Mild and efficient synthesis of 1-iodoalkynes." Tetrahedron Letters,

1996.

PubChem Compound Summary. "1-(2-Iodoethynyl)cyclohexan-1-ol (CAS 90086-65-0)."

National Center for Biotechnology Information.

Wu, A. et al. "Copper-catalyzed coupling of 1-iodoalkynes." Organic Letters, 2012.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.organic-chemistry.org/abstracts/lit1/870.shtm
https://www.benchchem.com/product/b12055732/docs?utm_src=pdf-body#1-2-iodoethynyl-cyclohexan-1-ol-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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